Cas no 21864-05-1 (3-Furancarboxylic acid,tetrahydro-5,5-dimethyl-2-oxo-4-phenyl-, methyl ester)

• Product name: 3-Furancarboxylic acid,tetrahydro-5,5-dimethyl-2-oxo-4-phenyl-, methyl ester
• CAS No: 21864-05-1
• MF: C₁₄H₁₆O₄
• MW: 248.27444
• CID: 289808
• PubChem ID: 268673

3-Furancarboxylic acid,tetrahydro-5,5-dimethyl-2-oxo-4-phenyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Furancarboxylic acid,tetrahydro-5,5-dimethyl-2-oxo-4-phenyl-, methyl ester
• 1,1,4-Butanetricarboxylic acid, 1-nitro-, trimethyl ester
• CTK1I1582
• NSC-108986
• NSC108986
• DTXSID70944467
• methyl 5,5-dimethyl-2-oxo-4-phenyloxolane-3-carboxylate
• 21864-05-1

• Inchi： InChI=1S/C14H16O4/c1-14(2)11(9-7-5-4-6-8-9)10(12(15)17-3)13(16)18-14/h4-8,10-11H,1-3H3
• InChI Key： FEAWPMCUFZGKME-UHFFFAOYSA-N
• SMILES： COC(C1C(=O)OC(C)(C)C1C1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 248.10488
• Monoisotopic Mass: 248.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6Ų
• XLogP3: 2.3

Experimental Properties

• PSA: 52.6
• LogP: 1.89480